Cas no 191613-96-4 ((4-tert-Butylcyclohexyl)acetic acid methyl ester)

• Product Name: (4-tert-Butylcyclohexyl)acetic acid methyl ester
• CAS No: 191613-96-4
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 2921014
• PubChem ID: 12808867
• Update Time: 2025-07-22

(4-tert-Butylcyclohexyl)acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-tert-butylcyclohexyl)acetate
• DS-018604
• 191613-96-4
• QWPPRHRNHXITPD-UHFFFAOYSA-N
• EN300-783060
• SCHEMBL7777844
• (4-tert-Butylcyclohexyl)acetic acid methyl ester

• Inchi： 1S/C13H24O2/c1-13(2,3)11-7-5-10(6-8-11)9-12(14)15-4/h10-11H,5-9H2,1-4H3
• InChI Key： QWPPRHRNHXITPD-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCC(CC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 212.177630004Da
• Monoisotopic Mass: 212.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (4-tert-Butylcyclohexyl)acetic acid methyl ester

Research Brief on (4-tert-Butylcyclohexyl)acetic acid methyl ester (CAS: 191613-96-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (4-tert-Butylcyclohexyl)acetic acid methyl ester (CAS: 191613-96-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is based on a comprehensive review of recent peer-reviewed publications, patent filings, and industry reports.

Recent studies have highlighted the role of (4-tert-Butylcyclohexyl)acetic acid methyl ester as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the tert-butyl group and the ester functionality, make it a valuable building block for the development of novel pharmaceuticals. For instance, researchers have utilized this compound in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The compound's ability to modulate enzyme activity has been demonstrated in vitro, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its role as a synthetic intermediate, (4-tert-Butylcyclohexyl)acetic acid methyl ester has been investigated for its direct biological effects. A recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study employed molecular docking simulations and enzymatic assays to elucidate the binding interactions between the compound and the COX-2 active site. These findings open new avenues for the design of COX-2 inhibitors with improved selectivity and efficacy.

Another area of interest is the compound's potential application in the development of prodrugs. The ester moiety in (4-tert-Butylcyclohexyl)acetic acid methyl ester can be hydrolyzed in vivo to release the corresponding carboxylic acid, which may exhibit enhanced pharmacological activity. Recent preclinical studies have explored this prodrug strategy in the context of neurodegenerative diseases, where the controlled release of active metabolites could improve therapeutic outcomes. Preliminary results from animal models indicate favorable pharmacokinetic properties, including good oral bioavailability and sustained release profiles.

Despite these promising findings, challenges remain in the optimization of (4-tert-Butylcyclohexyl)acetic acid methyl ester for clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance the development of this compound and its derivatives. Future studies should focus on structure-activity relationship (SAR) analyses to identify modifications that enhance both potency and safety.

In conclusion, (4-tert-Butylcyclohexyl)acetic acid methyl ester (CAS: 191613-96-4) represents a promising candidate for drug discovery and development. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility in chemical biology and pharmaceutical research. Continued investigation into its mechanisms of action and therapeutic potential will be critical for translating these findings into clinical applications. This research brief serves as a foundation for further exploration and collaboration in this rapidly evolving field.